methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate

• IUPAC Name: methyl 4-[[4-[(E)-3-oxobut-1-enyl]phenoxy]methyl]benzoate
• InChI: InChI=1S/C19H18O4/c1-14(20)3-4-15-7-11-18(12-8-15)23-13-16-5-9-17(10-6-16)19(21)22-2/h3-12H,13H2,1-2H3/b4-3+
• InChI Key: VCCIWELLQXXMAI-ONEGZZNKSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC
• Isomeric SMILES: CC(=O)/C=C/C1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol

Description

Methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate is a chemical compound that has garnered significant interest from the scientific community due to its potential applications in drug discovery and development. This compound is a member of the benzoate ester family and has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects.

Mechanism of Action

The mechanism of action of methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate is not fully understood. However, it has been suggested that it may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
Methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate has been shown to possess a range of biochemical and physiological effects. It has been shown to possess anti-tumor properties, which make it a promising candidate for the development of anti-cancer drugs. It has also been shown to possess anti-oxidant properties, which make it a potential treatment for various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate in lab experiments is its versatility. It can be used in a range of assays to investigate its various biological activities. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate. One potential avenue of research is the development of more efficient synthesis methods for this compound. Another potential area of research is the investigation of its potential applications in the treatment of various diseases, including cancer and inflammatory diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate involves the reaction of 4-hydroxybenzaldehyde with 3-oxo-1-buten-1-yl bromide in the presence of a base such as potassium carbonate. The resulting product is then reacted with methyl 4-bromobenzoate in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

Methyl 4-{[4-(3-oxo-1-buten-1-yl)phenoxy]methyl}benzoate has been extensively studied for its potential applications in drug discovery and development. It has been shown to possess anti-inflammatory properties, which make it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.